Cas no 2805-10-9 (Propane, 3-bromo-1,1,1,2,2,3-hexafluoro-)

• Product Name: Propane, 3-bromo-1,1,1,2,2,3-hexafluoro-
• CAS No: 2805-10-9
• MF: C₃HBrF₆
• MW: 230.934461355209
• CID: 5571087
• Update Time: 2025-04-23

Propane, 3-bromo-1,1,1,2,2,3-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane, 3-bromo-1,1,1,2,2,3-hexafluoro-

• Inchi： 1S/C3HBrF6/c4-1(5)2(6,7)3(8,9)10/h1H
• InChI Key： BEFJXSKMCONCMO-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(F)(F)C(Br)F

Additional information on Propane, 3-bromo-1,1,1,2,2,3-hexafluoro-

Propane, 3-bromo-1,1,1,2,2,3-hexafluoro

Propane, also known as 3-bromo-1,1,1,2,2,3-hexafluoropropane, is a highly fluorinated organic compound with the CAS number 2805-10-9. This compound is notable for its unique chemical structure and properties that make it valuable in various applications across different industries. The molecule consists of a propane backbone with six fluorine atoms and one bromine atom attached to the carbon atoms. This high degree of fluorination gives the compound its distinctive properties and reactivity.

The synthesis of 3-bromo-1,1,1,2,2,3-hexafluoropropane involves advanced chemical processes that ensure the precise placement of fluorine and bromine atoms on the carbon chain. Recent studies have focused on optimizing these synthesis methods to improve yield and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the fluorination process more efficiently.

In terms of chemical properties, this compound exhibits high thermal stability and chemical inertness due to the strong carbon-fluorine bonds. These characteristics make it suitable for applications in high-performance materials and advanced chemical intermediates. Additionally, its bromine content allows for selective reactivity in certain chemical reactions, making it a valuable precursor in organic synthesis.

One of the most significant applications of Propane, or 3-bromo-1,1,1,2,2,3-hexafluoropropane, is in the field of electronics and semiconductors. The compound is used as a precursor in the production of advanced materials with tailored electronic properties. Recent research has highlighted its potential in creating next-generation semiconductors with improved efficiency and reliability.

Another area where this compound has shown promise is in medical imaging technologies. Its unique electronic properties allow for its use as a contrast agent in certain imaging techniques. Studies have demonstrated that it can enhance the clarity and resolution of medical images without posing significant risks to patients.

The environmental impact of Propane, or 3-bromo-1,1, has also been a focus of recent research efforts. Scientists are exploring ways to minimize its environmental footprint through sustainable synthesis methods and recycling strategies.

In conclusion, Propane, or 3-bromo-1 strong>, remains a critical compound in various scientific and industrial fields due to its unique properties and versatile applications.